Cas no 893738-02-8 (2-hydroxy-5-(3-methylphenyl)benzaldehyde)

• Product Name: 2-hydroxy-5-(3-methylphenyl)benzaldehyde
• CAS No: 893738-02-8
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD06802129
• CID: 1941242
• PubChem ID: 20099805
• Update Time: 2025-04-21

2-hydroxy-5-(3-methylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(3-methylphenyl)benzaldehyde
• 4-HYDROXY-3'-METHYL[1,1'-BIPHENYL]-3-CARBALDEHYDE
• starbld0018789
• DTXSID20602409
• AKOS004116265
• SCHEMBL26083455
• MFCD06802129
• 4-Hydroxy-3'-methyl-[1,1'-biphenyl]-3-carbaldehyde
• 893738-02-8
• A1-53766
• 2-Formyl-4-(3-methylphenyl)phenol

• MDL： MFCD06802129
• Inchi： 1S/C14H12O2/c1-10-3-2-4-11(7-10)12-5-6-14(16)13(8-12)9-15/h2-9,16H,1H3
• InChI Key： QSMVMIFVLACLJD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C=O)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 212.083729621Da
• Monoisotopic Mass: 212.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų